Cas no 139195-58-7 (Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI))

• Product Name: Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI)
• CAS No: 139195-58-7
• MF: C₁₆H₂₃Cl
• MW: 250.806823968887
• CID: 1273971
• Update Time: 2025-07-20

Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans-
• Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI)
• 1-chloro-4-[(1s,4r)-4-butylcyclohexyl]benzene

• Inchi： 1S/C16H23Cl/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16(17)12-10-15/h9-14H,2-8H2,1H3/t13-,14-
• InChI Key： DFXIHNMPVOKLSR-HDJSIYSDSA-N
• SMILES： C1([C@@H]2CC[C@@H](CCCC)CC2)=CC=C(Cl)C=C1

Additional information on Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI)

Research Brief on Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI) (CAS: 139195-58-7)

Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI) (CAS: 139195-58-7) is a specialized chemical compound that has garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, characterization, biological activity, and potential therapeutic uses.

Recent studies have highlighted the significance of 139195-58-7 as a key intermediate in the synthesis of liquid crystal materials and pharmaceutical agents. The trans-configuration of this compound, coupled with its chloro and butylcyclohexyl substituents, imparts distinct physicochemical properties that make it valuable for various applications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity, ensuring its suitability for further studies.

In the realm of drug discovery, preliminary investigations suggest that Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI) may exhibit bioactivity relevant to central nervous system (CNS) disorders. In vitro assays have demonstrated its interaction with specific neurotransmitter receptors, although the exact mechanism remains under investigation. These findings underscore the compound's potential as a scaffold for developing novel neuroactive agents.

Moreover, the compound's role in materials science has been explored, particularly in the development of liquid crystal displays (LCDs). Its stable mesophase behavior and compatibility with other liquid crystal components make it a candidate for next-generation display technologies. Recent patents and publications have detailed optimized synthetic routes to enhance yield and scalability, addressing previous challenges in large-scale production.

Despite these advancements, gaps remain in understanding the full scope of 139195-58-7's applications. Current research is focused on elucidating its pharmacokinetic properties and toxicity profile, which are critical for its adoption in pharmaceutical formulations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, Benzene, 1-(4-butylcyclohexyl)-4-chloro-, trans- (9CI) represents a promising compound with multifaceted applications in chemical biology and materials science. Ongoing research aims to unlock its full potential, paving the way for innovative therapeutic and technological solutions. This brief underscores the importance of continued investment in the study of such specialized chemicals to drive progress in the field.